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Welcome to the technical support center for the MOG (40-54)-induced Experimental

Autoimmune Encephalomyelitis (EAE) model. This guide is designed for researchers,

scientists, and drug development professionals seeking to improve the reproducibility and

success of this chronic progressive EAE model in C57BL/6 mice. As a model that can engage

both CD4+ and CD8+ T cells, MOG (40-54) offers unique opportunities for studying the

complexities of neuroinflammation, but it also presents specific challenges. This resource

provides in-depth troubleshooting, frequently asked questions, and detailed protocols grounded

in scientific literature to ensure your experiments are robust and reliable.

I. Foundational Knowledge: Understanding the MOG
(40-54) Model
The MOG (40-54) peptide is a fragment of the Myelin Oligodendrocyte Glycoprotein, a key

autoantigen in multiple sclerosis (MS) and its animal models. While the MOG (35-55) peptide is

more commonly used and primarily drives a CD4+ T cell response, the MOG (40-54) epitope

has the distinct feature of being recognized by both CD4+ and CD8+ T cells in the context of

the H-2b haplotype of C57BL/6 mice.[1][2] This dual recognition can lead to a nuanced disease

pathology, but also introduces potential sources of variability.
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Inducing EAE with MOG (40-54) follows the standard paradigm of immunization with the

peptide emulsified in Complete Freund's Adjuvant (CFA), supplemented with Mycobacterium

tuberculosis, and co-administration of Pertussis Toxin (PTX).[1][3] The CFA provides a potent

inflammatory milieu, while PTX facilitates the entry of encephalitogenic T cells into the central

nervous system (CNS).[4] The resulting disease in C57BL/6 mice typically manifests as a

chronic ascending paralysis, making it a valuable model for studying progressive MS.[4][5][6]

II. Troubleshooting Guide: From Low Incidence to
High Variability
This section addresses common issues encountered during MOG (40-54) EAE experiments in

a question-and-answer format.

Antigen & Emulsion Preparation
Question: Why am I seeing low disease incidence or a complete failure to induce EAE?

Answer: This is one of the most common and frustrating issues in EAE induction. The root

cause often lies in the preparation of the immunizing antigen.

Cause 1: Improper Emulsification. A stable water-in-oil emulsion is critical for establishing a

slow-release depot of the MOG peptide, which is necessary for a sustained immune

response. An unstable emulsion will disperse quickly, leading to insufficient T cell priming.

Solution: A proper emulsion should be thick, viscous, and white. A key quality control

check is the "drop test": place a single drop of the emulsion into a beaker of cold water. A

stable emulsion will hold its shape as a cohesive droplet and will not disperse.[7] If it

disperses, the emulsion is unstable and should be remade.

Cause 2: Peptide Quality and Handling. The MOG (40-54) peptide must be of high purity

(≥95%) and handled correctly.

Solution: Store the lyophilized peptide at -20°C.[8] For reconstitution, use sterile,

endotoxin-free PBS or water. Avoid repeated freeze-thaw cycles by aliquoting the peptide

solution upon reconstitution. While peptide/CFA emulsions can be stored at 4°C for up to

three weeks, preparing the emulsion fresh is always recommended for maximum

reproducibility.[7]
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Cause 3: Incorrect CFA Composition. The concentration of Mycobacterium tuberculosis in

the CFA is a critical determinant of disease severity.

Solution: Ensure your CFA is supplemented with M. tuberculosis H37Ra at a concentration

of 1-4 mg/mL. Titrating the amount of M. tuberculosis may be necessary to achieve the

desired disease severity without causing excessive injection site reactions.[9][10]

Immunization & Post-Procedure Care
Question: Disease onset is highly variable between animals in the same group. How can I

improve synchronicity?

Answer: Variability in disease onset can obscure therapeutic effects and requires larger group

sizes. Several factors can contribute to this issue.

Cause 1: Inconsistent Immunization Technique. The subcutaneous injections must deliver

the emulsion into the correct tissue plane to form a proper depot.

Solution: Administer the MOG/CFA emulsion subcutaneously, typically split across two

sites on the flanks. Ensure the injection is truly subcutaneous and not intradermal or

intraperitoneal.[11] Consistent injection volumes and locations across all animals are

paramount.

Cause 2: Pertussis Toxin Potency and Administration. PTX is a crucial but highly variable

component. Different lots can have vastly different potencies, significantly impacting disease

incidence and severity.[12][13]

Solution: Always titrate a new lot of PTX to determine the optimal dose for your specific

colony and conditions. Administer PTX intraperitoneally (i.p.) at the time of immunization

and again 48 hours later.[1][3] A typical dose for C57BL/6 mice is between 100-400 ng per

mouse per injection.[3][14]

Cause 3: Animal Health and Husbandry. The immune status of the mice is a major variable.

Stress, microbiome differences, and subclinical infections can all impact EAE susceptibility.

Solution: Ensure mice are acclimated to the facility for at least one week before the

experiment. Maintain consistent housing conditions, including cage density and light/dark
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cycles. Be aware that mice from different barriers or vendors can have different gut

microbiota, which can influence EAE outcomes.[15]

Clinical Scoring & Disease Course
Question: The clinical scores in my MOG (40-54) model are lower than what is reported for

MOG (35-55). Is this expected?

Answer: Yes, this can be expected. While MOG (40-54) is encephalitogenic, some studies

show it may induce a slightly less severe disease course compared to MOG (35-55).

Scientific Rationale: MOG (35-55) is a potent CD4+ T cell epitope that drives a strong Th1

and Th17 response, which are the primary mediators of classic EAE pathology.[2] MOG (40-

54) also activates CD4+ T cells, but it is also a recognized CD8+ T cell epitope.[1][16] The

role of CD8+ T cells in EAE is complex; while some studies suggest a pathogenic role,

others indicate they may have regulatory functions that could temper the disease severity.

[17][18][19][20][21] Therefore, a slightly attenuated clinical score with MOG (40-54) may

reflect this more complex interplay of T cell subsets.

Comparative Data: One study directly comparing the peptides in C57BL/6 mice reported a

disease incidence of 80-90% for both MOG (35-55) and MOG (40-54), with a similar day of

onset and maximum severity. However, another peptide, MOG (44-54), which also binds to

MHC class I, showed a much lower incidence (30%) and milder disease.[16] This highlights

the sensitivity of the model to the specific peptide sequence.

Question: My scoring seems subjective. How can I ensure consistency?

Answer: Consistent and blinded scoring is the cornerstone of reliable EAE data.

Solution: Implement a standardized scoring system and ensure all personnel are trained on

it. It is highly recommended to have two independent, blinded observers score the animals

daily. Any discrepancies can then be discussed and a consensus score reached. Daily

weighing of the animals is also a valuable objective measure, as weight loss typically

correlates with disease onset and severity.[4]

III. Visual Protocols & Data
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Caption: Experimental workflow for MOG (40-54) EAE induction.
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Caption: Pathogenic cascade of MOG (40-54) induced EAE.

Data Summary: Comparing MOG Peptides for EAE
Induction
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Feature MOG (35-55) MOG (40-54) MOG (44-54)

Primary T Cell Target CD4+ CD4+ and CD8+ CD8+

Typical Incidence 80-100%[4] 80-90%[16] 30%[16]

Typical Day of Onset 9-14 days[4] 14-16 days[16] 18-20 days[16]

Typical Max. Severity Score 2.5 - 4.0[4][16] Score 2.0 - 4.0[16] Score 1.0 - 2.0[16]

Disease Course
Chronic

Progressive[4][6]
Chronic Progressive Mild/Transient

Data compiled from studies in C57BL/6 mice. Actual results may vary based on specific

protocol and laboratory conditions.

IV. Detailed Protocols
Protocol: Preparation of MOG (40-54)/CFA Emulsion

Reconstitute MOG (40-54): Aseptically reconstitute lyophilized MOG (40-54) peptide

(sequence: YRSPFSRVVHLYRNG) in sterile, endotoxin-free PBS to a final concentration of

2 mg/mL. Vortex briefly and ensure the peptide is fully dissolved.

Prepare CFA: If not pre-mixed, supplement Complete Freund's Adjuvant with Mycobacterium

tuberculosis (H37Ra) to a final concentration of 4 mg/mL. Mix thoroughly by vortexing.

Emulsification (Two-Syringe Method):

Using sterile technique, draw equal volumes of the MOG (40-54) solution and the CFA into

two separate Luer-lock syringes.

Connect the two syringes with a Luer-lock emulsifying needle or a three-way stopcock.

Forcefully pass the mixture back and forth between the syringes for at least 20-30

minutes. The mixture will become progressively more viscous and opaque.

The process is complete when a thick, white, stable emulsion is formed.
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Quality Control: Perform the "drop test" by expelling a small drop of the emulsion into a

beaker of cold water. The drop should remain intact.

Storage: Use the emulsion immediately for best results. If necessary, it can be stored at 4°C

for up to 3 weeks, but should be re-emulsified by passing it between two syringes before

use.[7]

Protocol: Standard EAE Clinical Scoring
Score animals daily at the same time of day. Handle mice gently to assess their true level of

disability.

Score Clinical Signs

0 No overt signs of disease.

0.5 Tip of tail is limp.

1.0 Limp tail.

1.5 Limp tail and hind limb weakness (wobbly gait).

2.0
Limp tail and definite hind limb weakness (one

foot dragging).

2.5 Limp tail and dragging of both hind legs.

3.0 Complete paralysis of both hind limbs.

3.5
Complete hind limb paralysis and partial front

limb paralysis.

4.0 Complete paralysis of all four limbs.

5.0 Moribund state or death due to EAE.

This scoring system may be adapted, but should be applied consistently throughout a study.

Intermediate scores (e.g., 0.5, 1.5) are often used to provide more granular data.[16]

V. Frequently Asked Questions (FAQs)
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Q1: Can I use a different mouse strain with MOG (40-54)? The encephalitogenic potential of

MOG peptides is highly dependent on the MHC haplotype of the mouse strain. MOG (40-54)

has been shown to be effective in H-2b strains like C57BL/6.[1][22] Its efficacy in other strains

is not well-documented and would require empirical validation.

Q2: My mice are developing severe skin lesions at the injection site. What should I do? This is

likely due to an overly aggressive inflammatory response to the CFA. You can try reducing the

concentration of Mycobacterium tuberculosis in your CFA preparation or reducing the total

injection volume while maintaining the same total dose of MOG peptide. Ensure injections are

truly subcutaneous to minimize local inflammation.

Q3: Is a chronic progressive course guaranteed with MOG (40-54) in C57BL/6 mice? The

C57BL/6 strain immunized with MOG peptides typically develops a non-relapsing, chronic

progressive disease.[4][5][6] However, the exact disease course can be influenced by many

factors, including the specific substrain of C57BL/6 mice, the specific protocol used, and

environmental factors. While a chronic progressive course is the expected outcome, some

variability is always possible.

Q4: What is the expected mortality rate in this model? With optimized protocols, the mortality

rate should be low. However, if animals reach a score of 4.0 (complete paralysis of all four

limbs), they may have difficulty accessing food and water and can decline rapidly. At this stage,

providing nutritional support (e.g., moistened food pellets on the cage floor, hydrogel packs) is

critical. Humane endpoints should be clearly defined in your animal use protocol, and animals

reaching a moribund state (score 5.0) should be euthanized.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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